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Compound of Interest

Compound Name: MEB55

Cat. No.: B608958

Disclaimer: This document provides general guidance for the proper disposal of the research
chemical MEB55. A specific Safety Data Sheet (SDS) with comprehensive disposal instructions
for MEB55 (CAS No. 1323359-63-2) is not readily available in public domains. Therefore, it is
imperative to handle MEB55 as a potentially hazardous substance and to consult with your
institution's Environmental Health and Safety (EHS) department for specific disposal protocols
that comply with local, state, and federal regulations. This guidance is intended for researchers,
scientists, and drug development professionals.

MEBS5S5 is described as an anticancer agent that acts by disrupting DNA repair.[1] As with any
compound used in research with potential biological activity, caution must be exercised during
handling and disposal to ensure personnel safety and minimize environmental impact.

Chemical and Physical Properties of MEB55

A summary of the known properties of MEB55 is provided below to inform safe handling

procedures.
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Property Value

(2E)-2-[[(2,5-Dihydro-4-methyl-5-ox0-2-
Chemical Name furanyl)oxy]methylene]-1,4-dihydro-4-methyl-6-
(2-thienyl)-cyclopent[b]indol-3(2H)-one

Molecular Formula C22H17NO4S[1][2]
Molecular Weight 391.44 g/mol [1][2]
CAS Number 1323359-63-2[1][2]
Appearance Solid powder[1]
Solubility Soluble in DMSO[1]

Short term (days to weeks) at 0 - 4°C; Long
Storage term (months to years) at -20°C. Store in a dry,

dark place.[1]

o Shipped at ambient temperature as a non-
Shipping _
hazardous chemical.[1]

Experimental Protocol: General Disposal Procedure
for Research-Grade Chemicals

The following protocol outlines the general steps for the safe disposal of small quantities of
research chemicals like MEB55, for which a specific SDS is unavailable. This procedure is

based on standard laboratory safety practices for managing potentially hazardous chemical
waste.

I. Pre-Disposal Hazard Assessment

o Consult Institutional EHS: Before beginning any disposal process, contact your institution's
Environmental Health and Safety (EHS) department. They are the primary resource for
guidance on hazardous waste disposal and can provide specific instructions based on
regulations and institutional policies.[3]
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» Review Available Data: In the absence of a specific SDS, review all available information on
MEB55 and similar compounds. Given its biological activity as an anticancer agent, it should
be handled as a potentially toxic substance.

o Assume Hazard: In the absence of complete toxicity data, assume the compound is
hazardous. This conservative approach ensures the highest level of safety.

II. Personal Protective Equipment (PPE)

Before handling MEB55 waste, ensure you are wearing the appropriate personal protective
equipment:

o Standard laboratory coat

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile gloves)

[ll. Segregation and Collection of MEB55 Waste

Proper segregation of chemical waste is crucial for safe and compliant disposal.[3]

o Designated Waste Containers: Use separate, clearly labeled hazardous waste containers for
solid and liquid MEB55 waste. Do not mix MEB55 waste with other chemical waste streams
unless explicitly approved by your EHS department.[3]

e Solid Waste Collection:

o Place all contaminated solid materials, such as gloves, weighing papers, pipette tips, and
absorbent pads, into a designated solid hazardous waste container.

o This container should be a leak-proof container with a secure lid.

 Liquid Waste Collection:

o Collect all solutions containing MEB55 in a designated liquid hazardous waste container.

o Use a funnel when transferring liquid waste to prevent spills.
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o The container must be made of a material compatible with the solvents used (e.g., a glass
or polyethylene container for DMSO solutions).

o Do not overfill the container; leave at least 10% headspace to allow for expansion.[3]
IV. Labeling and Storage of Waste

o Labeling: Affix a completed hazardous waste label to each container. The label should
include:

o The words "Hazardous Waste"

o The full chemical name: (2E)-2-[[(2,5-Dihydro-4-methyl-5-oxo-2-
furanyl)oxy]methylene]-1,4-dihydro-4-methyl-6-(2-thienyl)-cyclopent[b]indol-3(2H)-one (or
MEBS55)

o The concentration of MEB55 and any solvents present.

o The date the waste was first added to the container.

o The responsible researcher's name and contact information.
e Storage:

o Keep waste containers securely sealed when not in use to prevent spills and the release
of vapors.[3]

o Store the sealed and labeled waste containers in a designated satellite accumulation area
(SAA) within your laboratory. This area should be under the control of laboratory personnel
and away from drains and sources of ignition.[3]

V. Arranging for Disposal

o Contact EHS for Pickup: Once the waste container is full or you have completed the
experiments, contact your institution's EHS department to schedule a pickup for the
hazardous waste.[3]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Essential_Procedures_for_the_Proper_Disposal_of_Mebenoside.pdf
https://www.benchchem.com/product/b608958?utm_src=pdf-body
https://www.benchchem.com/product/b608958?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Proper_Disposal_of_Mebenoside.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Proper_Disposal_of_Mebenoside.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Proper_Disposal_of_Mebenoside.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

» Follow Institutional Procedures: Adhere to your institution's specific procedures for
requesting a waste pickup.

Logical Workflow for MEB55 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MEB55 in a research setting.
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Caption: Workflow for the safe and compliant disposal of MEB55 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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